Cas no 1807243-42-0 (Methyl 4-cyano-2-ethyl-3-hydroxybenzoate)

• Product Name: Methyl 4-cyano-2-ethyl-3-hydroxybenzoate
• CAS No: 1807243-42-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5038961
• Update Time: 2025-05-19

Methyl 4-cyano-2-ethyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-3-hydroxybenzoate

• Inchi： 1S/C11H11NO3/c1-3-8-9(11(14)15-2)5-4-7(6-12)10(8)13/h4-5,13H,3H2,1-2H3
• InChI Key： APUQAWVTHDMGHA-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(C(=O)OC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-cyano-2-ethyl-3-hydroxybenzoate

Methyl 4-cyano-2-ethyl-3-hydroxybenzoate (CAS No. 1807243-42-0): A Comprehensive Overview in Modern Chemical Research

Methyl 4-cyano-2-ethyl-3-hydroxybenzoate, identified by the chemical compound code CAS No. 1807243-42-0, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of functional groups such as the cyano group, ethyl side chain, and hydroxyl group contributes to its diverse chemical properties, making it a subject of extensive study and exploration.

The molecular structure of Methyl 4-cyano-2-ethyl-3-hydroxybenzoate consists of a benzoic acid derivative with specific substitutions that enhance its reactivity and utility. The cyano group (-CN) at the fourth position and the hydroxyl group (-OH) at the third position introduce polar characteristics, while the ethyl group (-CH₂CH₃) at the second position adds a degree of flexibility. This combination of functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of compounds like Methyl 4-cyano-2-ethyl-3-hydroxybenzoate in acting as intermediates for synthesizing bioactive molecules. For instance, researchers have explored its role in developing novel antimicrobial agents and anti-inflammatory drugs. The cyano group, known for its electron-withdrawing properties, can influence the reactivity of adjacent functional groups, making it a crucial element in designing molecules with enhanced pharmacological effects.

One of the most compelling aspects of Methyl 4-cyano-2-ethyl-3-hydroxybenzoate is its role in medicinal chemistry. The hydroxyl group provides a site for hydrogen bonding interactions, which are essential for drug-receptor binding affinity. Additionally, the ethyl side chain can modulate lipophilicity, an important parameter in drug design. These features make it an attractive candidate for further derivatization to create more complex and potent therapeutic agents.

The synthesis of Methyl 4-cyano-2-ethyl-3-hydroxybenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Researchers have developed various synthetic pathways to access this molecule efficiently. One common approach involves the esterification of 4-cyano-2-ethylphenol with methanol under acidic conditions. This method leverages the reactivity of the hydroxyl group to form an ester linkage, yielding Methyl 4-cyano-2-ethyl-3-hydroxybenzoate in good yields.

Recent advancements in catalytic methods have further refined the synthesis of this compound. Transition metal catalysts, such as palladium and copper complexes, have been employed to enhance reaction efficiency and selectivity. These catalytic systems not only improve yields but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

The pharmacological profile of Methyl 4-cyano-2-ethyl-3-hydroxybenzoate has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits promising antimicrobial properties against various bacterial strains. The cyano group's ability to interact with bacterial enzymes has been implicated in its mechanism of action. Additionally, studies indicate that it may possess anti-inflammatory effects by modulating cytokine production pathways.

In conclusion, Methyl 4-cyano-2-ethyl-3-hydroxybenzoate (CAS No. 1807243-42-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse chemical properties make it a valuable intermediate for synthesizing bioactive molecules. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, reinforcing its importance in modern chemical research.